Cas no 207746-95-0 (2-(2-methylpiperazin-1-yl)-1,3-benzoxazole)

2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole is a heterocyclic compound featuring a benzoxazole core linked to a 2-methylpiperazine moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The benzoxazole scaffold contributes to stability and potential bioactivity, while the methylpiperazine group enhances solubility and binding affinity in target interactions. Its well-defined synthesis route allows for high purity and scalability, supporting applications in drug discovery, particularly for CNS-targeting agents or antimicrobial development. The compound’s balanced lipophilicity and electron-rich aromatic system further facilitate its utility in structure-activity relationship (SAR) studies. Suitable for controlled modifications, it serves as a versatile building block in medicinal chemistry.
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole structure
207746-95-0 structure
Product Name:2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
CAS No:207746-95-0
MF:C12H15N3O
MW:217.267002344131
CID:4636015
Update Time:2025-06-26

2-(2-methylpiperazin-1-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
    • Benzoxazole, 2-(2-methyl-1-piperazinyl)-
    • Inchi: 1S/C12H15N3O/c1-9-8-13-6-7-15(9)12-14-10-4-2-3-5-11(10)16-12/h2-5,9,13H,6-8H2,1H3
    • InChI Key: VRQKFPGRVSUBEV-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2N=C1N1CCNCC1C

2-(2-methylpiperazin-1-yl)-1,3-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M678868-10mg
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
207746-95-0
10mg
$ 70.00 2022-06-03
TRC
M678868-50mg
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
207746-95-0
50mg
$ 250.00 2022-06-03
TRC
M678868-100mg
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
207746-95-0
100mg
$ 365.00 2022-06-03
Enamine
EN300-70922-0.05g
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
207746-95-0 95.0%
0.05g
$226.0 2025-03-12
Enamine
EN300-70922-0.1g
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
207746-95-0 95.0%
0.1g
$337.0 2025-03-12
Enamine
EN300-70922-0.25g
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
207746-95-0 95.0%
0.25g
$481.0 2025-03-12
Enamine
EN300-70922-0.5g
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
207746-95-0 95.0%
0.5g
$758.0 2025-03-12
Enamine
EN300-70922-1.0g
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
207746-95-0 95.0%
1.0g
$971.0 2025-03-12
Enamine
EN300-70922-2.5g
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
207746-95-0 95.0%
2.5g
$1903.0 2025-03-12
Enamine
EN300-70922-5.0g
2-(2-methylpiperazin-1-yl)-1,3-benzoxazole
207746-95-0 95.0%
5.0g
$2816.0 2025-03-12

Additional information on 2-(2-methylpiperazin-1-yl)-1,3-benzoxazole

Introduction to 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole (CAS No. 207746-95-0)

2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole, also known by its CAS number 207746-95-0, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a benzoxazole core with a 2-methylpiperazine substituent. The combination of these functional groups endows the molecule with a range of biological activities, making it an attractive candidate for drug discovery and development.

The benzoxazole moiety is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. It is often found in compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer effects. The 2-methylpiperazine substituent, on the other hand, is a common structural motif in many bioactive molecules, contributing to the compound's solubility and binding affinity to various receptors.

Recent research has highlighted the potential of 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole in several therapeutic areas. For instance, studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. One notable study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole has also been investigated for its potential as an antiviral agent. Research conducted at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves the disruption of viral RNA synthesis and assembly processes, making it a promising lead for the development of broad-spectrum antiviral drugs.

The pharmacokinetic profile of 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole has also been studied in detail. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. These properties are crucial for ensuring that the drug can be effectively absorbed and distributed throughout the body, reaching its intended target sites. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

In terms of drug delivery, 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole can be formulated into various dosage forms, including tablets, capsules, and injectable solutions. The choice of formulation depends on the specific therapeutic application and desired route of administration. For example, oral formulations are often preferred for chronic conditions where long-term treatment is required, while injectable solutions may be more suitable for acute conditions or situations where rapid onset of action is needed.

The potential applications of 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole extend beyond cancer and viral infections. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research conducted at Harvard Medical School has shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. Specifically, it has been found to enhance neuronal survival and reduce oxidative stress in cellular models of these diseases.

To further advance the development of 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including pharmacokinetic parameters, biomarker changes, and clinical outcomes. Preliminary results from phase I trials have been promising, with no significant adverse events reported at therapeutic doses.

In conclusion, 2-(2-Methylpiperazin-1-yl)-1,3-benzoxazole (CAS No. 207746-95-0) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology, virology, and neurology. As more data from ongoing clinical trials become available, it is expected that this compound will play an increasingly important role in advancing medical treatments for various diseases.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.